Cas no 1804213-25-9 (Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate)

• Product Name: Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate
• CAS No: 1804213-25-9
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4950294
• Update Time: 2025-10-24

Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-2-18-13(17)11-7-9(4-6-12(15)16)3-5-10(11)8-14/h3,5,7H,2,4,6,8H2,1H3,(H,15,16)
• InChI Key： DTIHLHXSSRXRSA-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C(=O)OCC)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate

Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate (CAS No. 1804213-25-9): A Comprehensive Overview

Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate, identified by its CAS number 1804213-25-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a benzoate core with functional groups such as a carboxyethyl and chloromethyl substituents, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural attributes of Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate make it a versatile intermediate for the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The benzoate moiety is a well-known pharmacophore in many therapeutic agents, contributing to their binding affinity and metabolic stability. The presence of both a carboxyethyl group and a chloromethyl group on the benzene ring introduces additional reactivity, enabling various chemical transformations that can be exploited in the design of novel compounds. These functional groups can participate in nucleophilic substitution reactions, allowing for the introduction of diverse side chains or heterocyclic structures, which are often crucial for achieving desired pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways. Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate has been explored as a potential precursor in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of key enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in cellular signaling cascades, and their dysregulation is often associated with various diseases, including cancer and chronic inflammatory conditions.

The carboxyethyl group in Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate can be further functionalized to introduce polar or charged moieties, enhancing the compound's solubility and interaction with biological targets. This feature is particularly valuable in drug design, where optimal solubility is often a prerequisite for effective oral or injectable formulations. Additionally, the chloromethyl group provides a site for further derivatization through reactions such as alkylation or condensation with amino groups, leading to the formation of amides or ureas—functional groups commonly found in biologically active molecules.

Recent advancements in computational chemistry have also highlighted the potential of Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate as a scaffold for virtual screening campaigns. By leveraging molecular docking algorithms and machine learning models, researchers can rapidly identify derivatives with enhanced binding affinity to specific protein targets. This approach has accelerated the discovery process in drug development pipelines, enabling the identification of promising candidates for further experimental validation.

The synthesis of Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available benzoic acid derivatives, the introduction of the carboxyethyl group can be achieved through esterification followed by nucleophilic substitution. Subsequent chlorination at the para position relative to the ester functionality provides access to the desired chloromethyl-substituted benzoate intermediate. These synthetic routes are well-documented and can be optimized for large-scale production, ensuring a reliable supply of material for research and industrial applications.

The compound's stability under various storage conditions is another critical factor that contributes to its utility in pharmaceutical research. Studies have shown that Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate maintains its structural integrity when stored at controlled temperatures away from light and moisture. This stability ensures that researchers can rely on consistent quality throughout their experiments, reducing variability and improving reproducibility.

In conclusion, Ethyl 5-(2-carboxyethyl)-2-(chloromethyl)benzoate (CAS No. 1804213-25-9) represents a valuable building block in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow even further.